Cas no 13414-95-4 (4,5,6,7-tetrahydro-1-benzothiophen-4-one)

4,5,6,7-Tetrahydro-1-benzothiophen-4-one is a heterocyclic compound featuring a tetrahydrobenzothiophene core with a ketone functional group at the 4-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its rigid bicyclic framework and reactive carbonyl group enable selective functionalization, facilitating the construction of complex molecular architectures. The compound’s stability and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. Additionally, its sulfur-containing heterocycle contributes to unique electronic and steric properties, making it valuable in medicinal chemistry for designing bioactive molecules. High purity and consistent quality ensure reliable performance in research and industrial applications.
4,5,6,7-tetrahydro-1-benzothiophen-4-one structure
13414-95-4 structure
Product Name:4,5,6,7-tetrahydro-1-benzothiophen-4-one
CAS No:13414-95-4
MF:C8H8OS
MW:152.213521003723
MDL:MFCD00005861
CID:49224
PubChem ID:24896232
Update Time:2025-10-29

4,5,6,7-tetrahydro-1-benzothiophen-4-one Chemical and Physical Properties

Names and Identifiers

    • 6,7-Dihydro-5H-benzo[b]thiophen-4-one
    • 4-Oxo-4,5,6,7-tetrahydrobenzo[b]thiophene
    • 4-KETO-4,5,6,7-TETRAHYDROTHIANAPHTHENE
    • 6,7-Dihydro-4-benzo[b]thiophenone
    • 6,7-Dihydro-1-benzothiophen-4(5H)-one
    • 6,7-DIHYDRO-4-BENZO(B)THIOPHENE
    • 6,7-Dihydrobenzo[b]thiophen-4-one
    • 2,6-Dichloro-5-fluoropyridine-3-carboxylic acid
    • 6,7-dihydro-5H-1-benzothiophen-4-one
    • AKOS 92215
    • 2H-thiochroMene
    • RARECHEM AK MA K003
    • 6,7-Dihydrobenzothiophen-4-one
    • TETRAHYDROBENZO(B)THIOPHEN-4-ONE
    • 4-Oxotetrahydrobenzo(b)thiophene
    • AKOS BBS-00000945
    • 6,7-Dihydrobenzo[b]thiophen-4(5H)-one
    • Benzo[b]thiophen-4(5H)-one, 6,7-dihydro-
    • NSC99002
    • 4-Oxo-4,5,6,7-tetrahydrothianaphthene
    • 4,5,6,7-Tetrahydro-4-benzothiophenone
    • 4-Keto-4,5,6,7-tetrahydrothlanaphthene
    • 4-Keto-4,5,6,7-tetrahydro-thianaphthene
    • 6,7-Dihy
    • 4,5,6,7-tetrahydro-1-benzothiophen-4-one
    • 6,7-dihydro-1-benzothiophene-4(5H)-one
    • NSC 99002
    • CS-M2369
    • NSC-99002
    • UNII-TA3LE3X96K
    • PB11579
    • FT-0617129
    • SCHEMBL153954
    • 4,5,6,7-Tetrahydro-4-oxobenzo(b)thiophene
    • 3-Benzyl-5(2-OHEt)-4-mEtthiazolium Cl
    • 6,7-Dihydrobenzo(b)thiophen-4(5H)-one
    • NCIOpen2_002165
    • TA3LE3X96K
    • GJEKNELSXNSYAQ-UHFFFAOYSA-N
    • SY004638
    • Q-102486
    • AC-3289
    • 6,7-dihydro-1-benzthiophen-4(5H)one
    • {Benzo[b]thiophen-4(5H)-one,} 6,7-dihydro-
    • 4,6,7-Tetrahydro-4-benzothiophenone
    • Benzo(b)thiophen-4(5H)-one, 6,7-dihydro-
    • 4,5,6,7-tetrahydrobenzo(b)thiophen-4-one
    • BB 0260337
    • EINECS 236-510-7
    • 4,5,6, 7-Tetrahydrothionaphthen-4-one
    • EN300-25382
    • J-800135
    • AS-18677
    • 13414-95-4
    • NS00024328
    • 6,7-Dihydro-4-benzo[b]thiophenone, 98%
    • 4,5,6,7-Tetrahydrothionaphthen-4-one
    • 4,5,6,7-tetrahydro-4-oxo-benzo[b]thiophene
    • 4,6,7-Tetrahydrothionaphthen-4-one
    • 6, {7-Dihydrobenzo[b]thiophen-4(5H)-one}
    • 6,7-dihydro-5H-benzothiophen-4-one
    • 4,5,6,7-tetrahydrobenzo[b]thiophen-4-one
    • D5714
    • J-640131
    • DTXSID4065440
    • BIDD:GT0031
    • 4,5,6,7-Tetrahydro-4-oxothionaphthene
    • Benzo[b]thiophen-4(5H)-one,7-dihydro-
    • 4-Oxo-4,6,7-tetrahydrothianaphthene
    • 4-keto-4,6,7-Tetrahydrothianaphthene
    • MFCD00005861
    • 4-Oxo-4,5,6,7-tetrahydrobenzo(b)thiophene
    • AM9876
    • 4-keto-4,5,6, 7-Tetrahydrothianaphthene
    • AKOS000267158
    • HY-78667
    • 4,6,7-Tetrahydro-4-oxothionaphthene
    • 4,5,6, 7-Tetrahydro-4-oxothionaphthene
    • STL557670
    • BBL103860
    • DB-012558
    • MDL： MFCD00005861
    • Inchi： 1S/C8H8OS/c9-7-2-1-3-8-6(7)4-5-10-8/h4-5H,1-3H2
    • InChI Key： GJEKNELSXNSYAQ-UHFFFAOYSA-N
    • SMILES： S1C=CC2C(CCCC1=2)=O
    • BRN： 112276

Computed Properties

  • Exact Mass: 152.03000
  • Monoisotopic Mass: 152.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.3
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.245
  • Melting Point: 38-40 °C (lit.)
  • Boiling Point: 267℃ at 760 mmHg
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: 1.5895-1.5915
  • Solubility: Soluble in chloroform.
  • PSA: 45.31000
  • LogP: 2.26710
  • Solubility: Not determined

4,5,6,7-tetrahydro-1-benzothiophen-4-one Security Information

4,5,6,7-tetrahydro-1-benzothiophen-4-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5,6,7-tetrahydro-1-benzothiophen-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
049580-1g
6,7-Dihydrobenzo[b]thiophen-4-one
 13414-95-4 95%
1g
 ￡21.00 2022-03-01
Fluorochem
049580-5g
6,7-Dihydrobenzo[b]thiophen-4-one
 13414-95-4 95%
5g
 ￡58.00 2022-03-01
Fluorochem
049580-10g
6,7-Dihydrobenzo[b]thiophen-4-one
 13414-95-4 95%
10g
 ￡112.00 2022-03-01
Fluorochem
049580-25g
6,7-Dihydrobenzo[b]thiophen-4-one
 13414-95-4 95%
25g
 ￡269.00 2022-03-01
AstaTech
60148-1/G
6,7-DIHYDROBENZO[B]THIOPHEN-4-ONE
 13414-95-4 97%
1g
 $35 2023-09-16
AstaTech
60148-5/G
6,7-DIHYDROBENZO[B]THIOPHEN-4-ONE
 13414-95-4 97%
5g
 $88 2023-09-16
AstaTech
60148-25/G
6,7-DIHYDROBENZO[B]THIOPHEN-4-ONE
 13414-95-4 97%
25g
 $368 2023-09-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D119131-10g
4,5,6,7-tetrahydro-1-benzothiophen-4-one
 13414-95-4 98%
10g
 ¥409.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D119131-5g
4,5,6,7-tetrahydro-1-benzothiophen-4-one
 13414-95-4 98%
5g
 ¥256.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D119131-1g
4,5,6,7-tetrahydro-1-benzothiophen-4-one
 13414-95-4 98%
1g
 ¥64.90 2023-09-03

4,5,6,7-tetrahydro-1-benzothiophen-4-one Production Method

4,5,6,7-tetrahydro-1-benzothiophen-4-one Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13414-95-4)4-KETO-4,5,6,7-TETRAHYDROTHIANAPHTHENE
Order Number:sfd9089
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13414-95-4)4,5,6,7-tetrahydro-1-benzothiophen-4-one
Order Number:A2845
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:22
Price ($):398.0
Email:sales@amadischem.com

4,5,6,7-tetrahydro-1-benzothiophen-4-one Related Literature

Related Categories

13414-95-4 (4,5,6,7-tetrahydro-1-benzothiophen-4-one) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:13414-95-4)4-KETO-4,5,6,7-TETRAHYDROTHIANAPHTHENE
sfd9089
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:13414-95-4)4,5,6,7-tetrahydro-1-benzothiophen-4-one
A2845
Purity:99%
Quantity:100g
Price ($):398.0
Email